Cas no 2418668-87-6 (Methyl 2,4-dimethylpiperidine-3-carboxylate)

• Product Name: Methyl 2,4-dimethylpiperidine-3-carboxylate
• CAS No: 2418668-87-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6369676
• PubChem ID: 165832426
• Update Time: 2025-05-20

Methyl 2,4-dimethylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7539473
• methyl 2,4-dimethylpiperidine-3-carboxylate
• 2418668-87-6
• Methyl 2,4-dimethylpiperidine-3-carboxylate

• Inchi： 1S/C9H17NO2/c1-6-4-5-10-7(2)8(6)9(11)12-3/h6-8,10H,4-5H2,1-3H3
• InChI Key： BGVAFDNOULIXMP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)NCCC1C)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2,4-dimethylpiperidine-3-carboxylate

Methyl 2,4-dimethylpiperidine-3-carboxylate (CAS No. 2418668-87-6): A Comprehensive Overview

Methyl 2,4-dimethylpiperidine-3-carboxylate (CAS No. 2418668-87-6) is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in various fields, including drug development and material science. The detailed exploration of its properties, synthesis methods, and emerging applications provides a comprehensive understanding of its value in modern chemistry.

The molecular structure of Methyl 2,4-dimethylpiperidine-3-carboxylate consists of a piperidine ring substituted with two methyl groups at the 2 and 4 positions, and a carboxylate ester group at the 3 position. This configuration imparts specific chemical reactivity and stability, making it a versatile intermediate in organic synthesis. The presence of the ester group also facilitates further functionalization, enabling the creation of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in piperidine derivatives due to their biological activity and potential therapeutic benefits. Methyl 2,4-dimethylpiperidine-3-carboxylate has been studied for its role in synthesizing novel compounds that exhibit promising pharmacological properties. For instance, it has been utilized in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The compound's ability to act as a scaffold for drug design underscores its importance in medicinal chemistry.

The synthesis of Methyl 2,4-dimethylpiperidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include the alkylation of piperidine derivatives followed by esterification. Advanced techniques such as catalytic hydrogenation and protecting group strategies have been employed to enhance yield and purity. These synthetic methodologies highlight the compound's significance in industrial applications where efficiency and scalability are paramount.

One of the most compelling aspects of Methyl 2,4-dimethylpiperidine-3-carboxylate is its role in material science. The compound's unique structural features make it an excellent candidate for developing new polymers and coatings with enhanced durability and functionality. Researchers have explored its use in creating conductive polymers that could revolutionize the field of electronics. Additionally, its incorporation into advanced materials has shown promise in improving thermal stability and mechanical strength.

The environmental impact of synthesizing and utilizing Methyl 2,4-dimethylpiperidine-3-carboxylate is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives to promote environmentally friendly chemistry. By adopting such methods, the industry can ensure that the production of this valuable compound remains viable without compromising ecological integrity.

Future research directions for Methyl 2,4-dimethylpiperidine-3-carboxylate include exploring its potential in nanotechnology and biomedicine. The compound's ability to form stable complexes with other molecules makes it an attractive candidate for drug delivery systems. Additionally, its use in creating nanostructured materials could lead to breakthroughs in areas such as catalysis and energy storage. These emerging applications underscore the compound's broad utility and long-term significance.

In conclusion, Methyl 2,4-dimethylpiperidine-3-carboxylate (CAS No. 2418668-87-6) is a multifaceted compound with diverse applications across multiple industries. Its role in pharmaceuticals, material science, and environmental chemistry highlights its importance as a building block for innovative solutions. As research continues to uncover new possibilities for this compound, its impact on science and technology is poised to grow even further.